Cas no 914637-94-8 (6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride)

• Product Name: 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride
• CAS No: 914637-94-8
• MF: C₆H₇ClN₂O₂S
• MW: 206.649978876114
• CID: 1003744
• PubChem ID: 44119806
• Update Time: 2025-06-12

6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-sulfonyl chloride
• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-sulphonyl chloride
• CS-0211202
• EN300-120848
• 914637-94-8
• 5H,6H,7H-pyrrolo[1,2-a]imidazole-3-sulfonyl chloride
• 6,7-Dihydro-5H-pyrrolo[1,2-a]imidazole-3-sulfonylchloride
• AKOS006220691
• DTXSID101194655
• SCHEMBL15265984
• DB-325469
• 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride

• MDL： MFCD08235266
• Inchi： 1S/C6H7ClN2O2S/c7-12(10,11)6-4-8-5-2-1-3-9(5)6/h4H,1-3H2
• InChI Key： INKHDZOCLLUBLW-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C2CCCN21)(=O)=O

Computed Properties

• Exact Mass: 205.992
• Monoisotopic Mass: 205.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.3A^2
• XLogP3: 0.7

6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride Security Information

• Hazardous Material Identification：

Additional information on 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride

Introduction to 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride (CAS No. 914637-94-8)

6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride, identified by the CAS number 914637-94-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole-imidazole class of heterocyclic structures, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a sulphonyl chloride functional group in its molecular framework enhances its utility as an intermediate in the synthesis of more complex molecules, particularly in the development of novel drug candidates.

The structural features of 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride make it a valuable building block for chemists and pharmacologists. The pyrrole-imidazole core provides a rigid scaffold that can be modified to introduce specific pharmacophores, while the sulphonyl chloride moiety allows for further functionalization through nucleophilic substitution reactions. This versatility has positioned the compound as a key intermediate in the synthesis of sulfonamide-based drugs, which are known for their broad spectrum of biological activities.

In recent years, there has been a surge in research focused on developing new sulfonamide derivatives with enhanced pharmacological properties. These derivatives are being explored for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and metabolic syndromes. The interest in sulfonamides stems from their ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride plays a crucial role in this landscape by serving as a precursor for synthesizing novel sulfonamide compounds with improved efficacy and reduced side effects.

One of the most compelling aspects of 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride is its potential application in the development of antiviral agents. The pyrrole-imidazole scaffold is known to exhibit inhibitory activity against certain viral proteases and polymerases, making it an attractive candidate for designing antiviral drugs. Furthermore, the sulphonyl chloride group can be used to introduce modifications that enhance binding affinity to viral targets. Recent studies have demonstrated that sulfonamide derivatives derived from this compound exhibit promising antiviral activity against various strains of viruses, including those responsible for influenza and HIV.

The synthesis of 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the pyrrole-imidazole core through cyclization reactions followed by functionalization with a sulphonyl chloride group. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation. These methodologies align with contemporary trends in green chemistry, emphasizing sustainable and environmentally friendly approaches to drug synthesis.

The pharmacological evaluation of compounds derived from 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride has revealed several intriguing findings. In preclinical studies, sulfonamide derivatives synthesized using this intermediate have shown significant anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, these compounds have demonstrated neuroprotective effects in animal models of neurodegenerative diseases like Alzheimer's and Parkinson's. These findings highlight the therapeutic potential of this class of molecules and underscore the importance of 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride as a cornerstone in medicinal chemistry research.

The role of computational chemistry in optimizing the design and synthesis of 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding affinities and identifying optimal modifications to enhance pharmacological activity. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers can accelerate the discovery process and reduce experimental costs. These advancements have enabled the rapid development of novel sulfonamide-based drugs that are tailored to specific therapeutic targets.

Future directions in research involving 6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride include exploring its applications in oncology and immunology. Preliminary data suggest that sulfonamide derivatives derived from this compound may exhibit antitumor activity by inhibiting key enzymes involved in cancer cell proliferation. Furthermore, their potential role in modulating immune responses makes them promising candidates for developing immunotherapeutic strategies against autoimmune diseases. As our understanding of biological pathways continues to evolve, so too will the applications of this versatile intermediate.

In conclusion,6,7-Dihydro-5H-pyrrolo1,2-Aimidazole-3-sulphonyl Chloride (CAS No. 914637-94-8) is a pivotal compound in pharmaceutical research due to its structural versatility and broad range of biological activities. Its role as an intermediate in synthesizing sulfonamide-based drugs underscores its significance in addressing various therapeutic challenges. With ongoing advancements in synthetic methodologies and computational chemistry,6-Hydroxychloroquine sulfate price, this compound is poised to play an even greater role in the development of next-generation pharmaceuticals that improve human health outcomes.